Cas no 5074-51-1 (1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo-)

1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo- structure
5074-51-1 structure
Product Name:1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo-
CAS No:5074-51-1
MF:C26H32N4
MW:400.559085845947
CID:381246
PubChem ID:5258806
Update Time:2025-04-19

1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo-
    • 3-(1-benzylpiperidin-2-yl)-1-(2-propan-2-ylphenyl)-4,5-dihydro-2H-pyrrolo[2,3-c]pyrazole
    • 5074-51-1
    • DTXSID70422492
    • Inchi: 1S/C26H32N4/c1-19(2)21-12-6-7-13-23(21)30-26-22(15-16-27-26)25(28-30)24-14-8-9-17-29(24)18-20-10-4-3-5-11-20/h3-7,10-13,19,24,27H,8-9,14-18H2,1-2H3
    • InChI Key: ONYGGVACZCRYRM-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCCCC1C1C2CCNC=2N(C2C=CC=CC=2C(C)C)N=1

Computed Properties

  • Exact Mass: 400.26296
  • Monoisotopic Mass: 400.262697
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.9
  • XLogP3: 5.6

Experimental Properties

  • Density: 1.18
  • Boiling Point: 531.6°C at 760 mmHg
  • Flash Point: 275.3°C
  • Refractive Index: 1.651
  • PSA: 30.87
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